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Cat. No.: B10854935

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Csnk1-IN-2 is a potent inhibitor of Casein Kinase 1 Alpha (CSNK1A1), a member of the highly

conserved serine/threonine kinase family, with an IC50 value of 2.52 µM.[1] The Casein Kinase

1 (CK1) family, including isoforms such as CK1α, CK1δ, and CK1ε, plays a crucial role in a

multitude of cellular processes.[2] These processes include cell cycle progression, apoptosis,

DNA repair, and the regulation of key signaling pathways like Wnt/β-catenin and p53.[2][3][4][5]

Given that the dysregulation of CK1 activity is implicated in the progression of various cancers,

its isoforms have emerged as attractive therapeutic targets.[2][6][7][8] Inhibition of CK1α, for

instance, can lead to cell cycle arrest and the induction of apoptosis, making it a promising

strategy for anti-cancer drug development.[4]

Flow cytometry is an indispensable tool for quantitatively assessing the cellular response to

kinase inhibitors like Csnk1-IN-2. This technology enables high-throughput analysis of single

cells, providing precise measurements of cell cycle distribution and the extent of apoptosis.

These application notes provide detailed protocols for using flow cytometry to analyze the

effects of Csnk1-IN-2 treatment on cancer cell lines.
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Key Signaling Pathways Modulated by CK1α
Inhibition
Inhibition of CK1α by Csnk1-IN-2 can perturb critical signaling pathways that control cell fate.

Understanding these pathways is essential for interpreting experimental outcomes.
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Caption: Wnt/β-catenin signaling pathway and the role of Csnk1-IN-2.
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Caption: p53 signaling pathway regulation by CK1α.

Experimental Workflow
A typical workflow for assessing the effects of Csnk1-IN-2 involves cell culture, drug treatment,

and subsequent analysis by flow cytometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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